
physical properties of diethylene glycol
monohexyl ether (boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethylene glycol monohexyl ether

Cat. No.: B087330 Get Quote

Technical Guide: Physical Properties of
Diethylene Glycol Monohexyl Ether
This technical guide provides an in-depth overview of the key physical properties of diethylene
glycol monohexyl ether, specifically its boiling point and density. The information is intended

for researchers, scientists, and professionals in drug development who utilize this compound in

their work.

Core Physical Properties
Diethylene glycol monohexyl ether, also known as hexyl carbitol, is a high-boiling, colorless

liquid with a mild odor.[1] It is a versatile solvent with applications in coatings, cleaners, and as

a chemical intermediate.[1][2] An accurate understanding of its physical properties is crucial for

its proper use and application in research and development.

Data Summary
The boiling point and density of diethylene glycol monohexyl ether are summarized in the

table below. These values have been compiled from various sources and represent a range of

experimentally determined and reported data.
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Physical Property Value Conditions

Boiling Point 259.1 °C at 760 Torr[3]

260 °C at 1013 hPa[2][4]

261-265 °C Not specified[1]

~250 °C Not specified[1]

Density 0.935 g/cm³ at 20 °C[1]

0.935 g/mL at 25 °C[1][3]

0.9346 g/cm³ at 20 °C (68 °F)[5]

0.93 g/cm³ at 20 °C[2][4]

Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid compound such as diethylene glycol monohexyl
ether.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] For accurate determination, especially with small sample volumes, the micro-reflux

method is commonly employed.[7]

Apparatus:

Small test tube

Thermometer

Capillary tube (sealed at one end)

Heating apparatus (e.g., hot plate with a heating block or water bath)[7][8]

Clamps and stand
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Procedure:

A small volume of the liquid sample (approximately 0.5 mL) is placed into the test tube.[7]

A capillary tube, with its open end facing down, is inserted into the liquid.[6]

The test tube is securely clamped and partially immersed in a heating bath. The thermometer

is positioned so that its bulb is near the surface of the liquid.[7]

The sample is heated gently. As the temperature rises, air trapped in the capillary tube will be

expelled, seen as a slow stream of bubbles.[7]

Upon reaching the boiling point, the liquid's vapor will replace the air in the capillary tube,

resulting in a rapid and continuous stream of bubbles.[9]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

begins to be drawn into the capillary tube.[7]

Determination of Density
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10] It is typically determined by measuring the mass and volume of a sample.

Apparatus:

Analytical balance

Graduated cylinder or pycnometer (for higher accuracy)[10][11]

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical

balance.[11]
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A known volume of diethylene glycol monohexyl ether is carefully transferred into the

graduated cylinder or pycnometer. The volume is read from the bottom of the meniscus.[10]

The mass of the container with the liquid is then measured.[11]

The mass of the liquid is determined by subtracting the mass of the empty container from the

mass of the container with the liquid.[11]

The density is calculated by dividing the mass of the liquid by its measured volume.[12]

The temperature of the liquid should be recorded as density is temperature-dependent.[10]

Visualization of Experimental Workflow
The logical flow for determining the physical properties of diethylene glycol monohexyl ether
is illustrated in the following diagram.
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Experimental Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b087330?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/diethylene-glycol-mono-n-hexyl-ether_u29863/
https://www.atamanchemicals.com/diethylene-glycol-mono-n-hexyl-ether_u29863/
https://www.atamanchemicals.com/diethylene-glycol-monohexyl-ether_u23873/
https://commonchemistry.cas.org/detail?cas_rn=112-59-4
https://www.sigmaaldrich.com/SG/en/product/mm/818382
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-glycol-monohexyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-glycol-monohexyl-ether
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.embibe.com/lab-experiments/determination-density-liquid/
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b087330#physical-properties-of-diethylene-glycol-monohexyl-ether-boiling-point-density
https://www.benchchem.com/product/b087330#physical-properties-of-diethylene-glycol-monohexyl-ether-boiling-point-density
https://www.benchchem.com/product/b087330#physical-properties-of-diethylene-glycol-monohexyl-ether-boiling-point-density
https://www.benchchem.com/product/b087330#physical-properties-of-diethylene-glycol-monohexyl-ether-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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